Cas no 1993318-65-2 ((1S,5R)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[3.1.0]hexane-1-carboxylic acid)

• Product Name: (1S,5R)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[3.1.0]hexane-1-carboxylic acid
• CAS No: 1993318-65-2
• MF: C₂₁H₁₉NO₄
• MW: 349.379865884781
• CID: 6323407
• PubChem ID: 121604462
• Update Time: 2025-05-20

(1S,5R)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[3.1.0]hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,5S)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[3.1.0]hexane-1-carboxylic acid
• 1993318-65-2
• AKOS026739722
• (1S,5R)-2-(9H-fluoren-9-ylmethoxycarbonyl)-2-azabicyclo[3.1.0]hexane-1-carboxylic acid
• 1932320-54-1
• EN300-37450492
• (1S,5R)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[3.1.0]hexane-1-carboxylic acid
• (1S,5R)-2-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-2-AZABICYCLO[3.1.0]HEXANE-1-CARBOXYLIC ACID
• EN300-814191
• (1S,5R)-2-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-2-AZABICYCLO[3.1.0]HEXANE-1-CARBOXYLICACID

• Inchi： 1S/C21H19NO4/c23-19(24)21-11-13(21)9-10-22(21)20(25)26-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,13,18H,9-12H2,(H,23,24)/t13-,21+/m1/s1
• InChI Key： TVPFEZFSACZZSR-ASSNKEHSSA-N
• SMILES： OC([C@]12C[C@H]1CCN2C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 349.13140809g/mol
• Monoisotopic Mass: 349.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.8Ų

Additional information on (1S,5R)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[3.1.0]hexane-1-carboxylic acid

Introduction to (1S,5R)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[3.1.0]hexane-1-carboxylic Acid (CAS No. 1993318-65-2)

(1S,5R)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[3.1.0]hexane-1-carboxylic acid (CAS No. 1993318-65-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of azabicyclohexanes, which are known for their versatile biological activities and structural rigidity, making them valuable scaffolds in drug design.

The core structure of this compound, 2-azabicyclo[3.1.0]hexane, is a six-membered ring with a nitrogen atom and a bridging carbon atom, providing a rigid and conformationally constrained framework. The presence of the (9H-fluoren-9-yl)methoxy carbonyl group at the C2 position adds further complexity and functional diversity, enhancing the compound's potential for modulating biological targets.

Recent studies have highlighted the importance of (1S,5R)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[3.1.0]hexane-1-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The rigid structure and the presence of the fluorenyl group contribute to its high binding affinity and selectivity for these targets.

In addition to its enzymatic inhibition properties, (1S,5R)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[3.1.0]hexane-1-carboxylic acid has been investigated for its potential as a lead compound in the development of novel anti-inflammatory agents. Studies have demonstrated that this compound can effectively modulate key inflammatory pathways, such as the NF-κB signaling pathway, thereby reducing inflammation and associated tissue damage.

The synthetic route to (1S,5R)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[3.1.0]hexane-1-carboxylic acid involves a series of well-defined steps, including the formation of the azabicyclic core through a ring-closing metathesis reaction followed by functionalization with the fluorenyl group. This synthetic approach allows for high yields and excellent stereoselectivity, making it suitable for large-scale production in pharmaceutical settings.

From a pharmacokinetic perspective, (1S,5R)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[3.1.0]hexane-1-carboxylic acid has shown favorable properties such as good solubility and stability in physiological conditions. These characteristics are crucial for ensuring effective drug delivery and bioavailability, which are essential for clinical applications.

Clinical trials involving this compound are currently underway to evaluate its safety and efficacy in treating various diseases. Preliminary results have been promising, with the compound demonstrating low toxicity profiles and significant therapeutic benefits in preclinical models.

In conclusion, (1S,5R)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[3.1.0]hexane-1-carboxylic acid (CAS No. 1993318-65-2) represents a promising candidate in the development of new therapeutic agents for neurodegenerative diseases and inflammatory conditions. Its unique structural features and biological activities make it an attractive target for further research and development in the pharmaceutical industry.